Cas no 69884-05-5 (2-Deoxy-DIMBOA)

• Product Name: 2-Deoxy-DIMBOA
• CAS No: 69884-05-5
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 1740208
• Update Time: 2025-11-01

2-Deoxy-DIMBOA Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-7-methoxy-2H-1,4-benzoxazin-3(4H)-one
• 2-Deoxy-DIMBOA
• 4-hydroxy-7-methoxy-1,4-benzoxazin-3-one

• Inchi： 1S/C9H9NO4/c1-13-6-2-3-7-8(4-6)14-5-9(11)10(7)12/h2-4,12H,5H2,1H3
• InChI Key： AFMLVQPDSTZQOF-UHFFFAOYSA-N
• SMILES： O1CC(N(C2C=CC(=CC1=2)OC)O)=O

Computed Properties

• Exact Mass: 195.05317
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 2-Deoxy-DIMBOA

Comprehensive Overview of 2-Deoxy-DIMBOA (CAS No. 69884-05-5): Properties, Applications, and Research Insights

2-Deoxy-DIMBOA (CAS No. 69884-05-5) is a naturally occurring benzoxazinoid derivative, widely recognized for its role in plant defense mechanisms and potential applications in agriculture and biochemistry. This compound, structurally related to DIMBOA (2,4-dihydroxy-7-methoxy-1,4-benzoxazin-3-one), has garnered significant attention due to its unique biochemical properties and ecological significance. Researchers and industry professionals frequently search for terms like "2-Deoxy-DIMBOA biosynthesis," "CAS 69884-05-5 applications," and "DIMBOA analogs in crop protection," reflecting its relevance in sustainable agriculture and plant science.

The molecular structure of 2-Deoxy-DIMBOA features a benzoxazinone core, which contributes to its biological activity. Unlike its hydroxylated counterpart DIMBOA, the absence of a hydroxyl group at the C-2 position alters its reactivity and interaction with biological targets. This structural nuance makes it a subject of interest for studies on plant-pathogen interactions and natural pesticide development. Recent trends in organic farming and reduced chemical inputs have amplified searches for "eco-friendly plant defense compounds" and "2-Deoxy-DIMBOA mode of action," highlighting its commercial and academic appeal.

In agricultural research, 2-Deoxy-DIMBOA is investigated for its role in induced systemic resistance (ISR) in crops such as maize and wheat. Its ability to deter herbivores and suppress microbial growth aligns with the growing demand for "sustainable crop protection solutions." Laboratories analyzing benzoxazinoid pathways often employ advanced techniques like HPLC-MS to quantify this compound, addressing queries such as "how to extract 2-Deoxy-DIMBOA" or "69884-05-5 solubility." These methodological insights are critical for optimizing its extraction and application.

Beyond agriculture, 2-Deoxy-DIMBOA has potential in pharmaceutical research due to its bioactive scaffold. Studies exploring "benzoxazinoids as anti-inflammatory agents" or "CAS 69884-05-5 in drug discovery" underscore its versatility. However, challenges like stability under environmental conditions and scalable synthesis remain areas of active investigation. The compound's degradation kinetics and structure-activity relationships are frequently discussed in peer-reviewed journals, catering to audiences searching for "2-Deoxy-DIMBOA stability" or "advanced benzoxazinoid chemistry."

From an ecological perspective, 2-Deoxy-DIMBOA exemplifies how plants evolve chemical defenses, a topic resonating with searches like "plant secondary metabolites and pest resistance." Its presence in young seedlings suggests a temporal regulation mechanism, sparking interest in "developmental regulation of benzoxazinoids." Such findings are pivotal for breeding programs aiming to enhance natural resistance in crops, a hotspot for "climate-resilient agriculture" discussions.

In summary, 2-Deoxy-DIMBOA (CAS No. 69884-05-5) bridges fundamental science and practical applications, addressing contemporary needs in green chemistry and food security. Its multifaceted roles—from a plant defense molecule to a template for novel agrochemicals—ensure its prominence in both academic and industrial spheres. As research progresses, keywords like "69884-05-5 supplier" and "2-Deoxy-DIMBOA synthetic analogs" will continue to drive engagement, reflecting the compound's expanding footprint in science.